1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-5-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O2S/c1-4-17-10(7-8(2)16-17)12(19)15-13-9(5-6-20-13)11(18)14-3/h5-7H,4H2,1-3H3,(H,14,18)(H,15,19)
• InChI Key: SXMZAJMXIMJKEG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)C(=O)NC2=C(C=CS2)C(=O)NC
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

1-Ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide (EMMTC) is an organic compound that has been studied for its potential applications in a variety of scientific and medical fields. The compound has been investigated for its ability to act as a synthetic inhibitor of enzymes involved in biochemical pathways, as well as for its potential to be used as a therapeutic agent for various diseases.

Scientific Research Applications

1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide has been studied for its potential applications in a variety of scientific and medical fields. It has been investigated as a synthetic inhibitor of enzymes involved in biochemical pathways, such as the enzymes cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been studied for its potential to be used as a therapeutic agent for various diseases, including cancer, inflammation, and Alzheimer’s disease.

Mechanism of Action

1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide is thought to act as an inhibitor of enzymes involved in biochemical pathways, such as COX-2 and 5-LOX. Specifically, it is believed to inhibit the activity of these enzymes by binding to their active sites and preventing them from catalyzing the reactions that they normally catalyze.
Biochemical and Physiological Effects
1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide has been studied for its potential to be used as a therapeutic agent for various diseases. In particular, it has been investigated for its ability to inhibit the activity of COX-2 and 5-LOX, which are enzymes involved in the production of inflammatory mediators. Inhibition of these enzymes has been shown to reduce inflammation, which has the potential to be beneficial in the treatment of a variety of diseases, including cancer, inflammation, and Alzheimer’s disease. In addition, 1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide has been shown to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and the yields are typically in the range of 50-70%. In addition, it is relatively stable, and can be stored at room temperature for long periods of time. However, there are also some limitations to its use in laboratory experiments. For example, it is not soluble in water, and therefore it must be dissolved in a suitable solvent such as dichloromethane or toluene. In addition, it is toxic, and therefore all laboratory experiments must be carried out with proper safety precautions.

Future Directions

There are a number of potential future directions for the research and development of 1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide. For example, further studies could be carried out to investigate its potential as a therapeutic agent for various diseases. In addition, further research could be conducted to explore the potential of 1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide as an inhibitor of other enzymes involved in biochemical pathways. Finally, studies could be conducted to investigate the potential of 1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide as an antioxidant and to explore its potential applications in the treatment of oxidative stress-related diseases.

Synthesis Methods

1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide can be synthesized using a number of methods. The most common method involves the reaction of 4-methylthiophenol with ethyl isocyanate in the presence of a base. The reaction is typically carried out in a solvent such as dichloromethane or toluene, and the reaction temperature is usually kept between 0-25°C. The product is then purified by column chromatography, and the yield is typically in the range of 50-70%.